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Compound of Interest

Compound Name: L-Methionine-34S

Cat. No.: B566174 Get Quote

Essential Safety and Handling Guide for L-
Methionine-34S
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-Methionine-34S. The following

procedural guidance is designed to ensure safe operational use and disposal, fostering a

secure laboratory environment.

I. Personal Protective Equipment (PPE) and Safety
Measures
When handling L-Methionine-34S, adherence to standard laboratory safety protocols is

crucial. Although L-Methionine-34S is a stable, non-radioactive isotope, the following personal

protective equipment should be worn to prevent potential exposure and ensure safety.[1][2][3]

Recommended Personal Protective Equipment:

Eye Protection: Wear safety glasses with side shields or goggles that conform to European

standard EN 166 or OSHA 29 CFR 1910.133.[1][2]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber (>0.11 mm thickness),

should be worn. Gloves must be inspected before use and disposed of properly after

handling.
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Body Protection: A lab coat or other suitable protective clothing is necessary to prevent skin

contact.

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required. However, if dust formation is likely, a

NIOSH/MSHA or European Standard EN 149 approved respirator (such as a type N95 or P1

dust mask) should be used.

Engineering Controls:

Work in a well-ventilated area. Facilities should be equipped with an eyewash station and a

safety shower. Use local exhaust ventilation where dust may be generated.

II. Quantitative Data Summary
The physical and chemical properties of L-Methionine-34S are comparable to those of L-

Methionine. The primary distinction is a slightly higher molecular weight due to the heavier

sulfur isotope.

Property Value Source

Molecular Formula C5H11NO2S

Molecular Weight Approximately 151.116 g/mol

Appearance White crystalline powder

Solubility Soluble in water

log Pow (Octanol/Water

Partition Coefficient)
-1.87

Storage Temperature
Keep refrigerated (below

4°C/39°F)

III. Experimental Protocols: Safe Handling and
Disposal Workflow
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The following protocols provide a step-by-step guide for the safe handling and disposal of L-
Methionine-34S.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated place, away from incompatible

substances like strong oxidizers.

Keep the container tightly closed and refrigerated.

2. Handling and Use:

Before handling, ensure all necessary PPE is donned correctly.

Minimize dust generation and accumulation.

Weigh and handle the compound in a designated area, preferably with local exhaust

ventilation.

Avoid contact with eyes, skin, and clothing.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the compound.

3. Spill Management:

In case of a spill, ensure the area is well-ventilated.

Wear appropriate PPE as outlined in Section I.

Sweep up the spilled solid material, avoiding dust generation, and place it into a suitable,

labeled container for disposal.

4. First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.

5. Disposal Plan:

L-Methionine-34S contains a stable, non-radioactive isotope, so no special precautions are

required for disposal beyond those for standard L-Methionine.

Dispose of the compound and any contaminated materials in accordance with local, state,

and federal regulations.

Waste materials should be placed in a clearly labeled, sealed container.

Do not mix with general laboratory waste.

IV. Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for ensuring safety when handling L-
Methionine-34S.
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Safe Handling Workflow for L-Methionine-34S

Preparation
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Caption: Workflow for the safe handling of L-Methionine-34S.
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Emergency Response for L-Methionine-34S Exposure

Emergency Response for L-Methionine-34S Exposure

Exposure Occurs

Skin Contact:
Wash with soap and water

Eye Contact:
Flush with water for 15 mins

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, do not induce vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to L-Methionine-34S.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b566174?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

